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Compound of Interest

Compound Name: 4-Butoxy-3-nitrobenzoic acid

CAS No.: 4906-28-9

Cat. No.: B1278760

Get Quote

CAS: 4906-28-9 | Molecular Formula: C₁₁H₁₃NO₅ | Molecular Weight: 239.22 g/mol [1]

Executive Summary
4-Butoxy-3-nitrobenzoic acid is a specialized aromatic intermediate utilized primarily in the

synthesis of local anesthetics and pharmaceutical agents targeting voltage-gated sodium

channels. Structurally, it serves as the lipophilic scaffold for 3-amino-4-alkoxybenzoate class

drugs, acting as the direct butoxy-homolog precursor to Proparacaine (Proxymetacaine).

For drug development professionals, this molecule represents a critical "tuning" point in

Structure-Activity Relationship (SAR) studies. By substituting the propoxy chain of

Proparacaine with a butoxy chain, researchers modulate the partition coefficient (LogP),

thereby altering the compound's membrane permeability and anesthetic potency.

This guide details the physicochemical profile, validated synthesis protocols, and analytical

characterization of 4-Butoxy-3-nitrobenzoic acid, with a specific focus on molecular weight

verification via mass spectrometry.
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Physicochemical Specifications
The molecular weight of 239.22 g/mol is the average mass typically used for stoichiometric

calculations. However, for high-resolution mass spectrometry (HRMS), the monoisotopic mass

is the definitive metric.

Table 1: Core Physical Properties
Property Value Notes

Average Molecular Weight 239.22 g/mol
Standard for synthesis

calculations.

Monoisotopic Mass 239.0794 g/mol
Essential for MS identification

([M+H]⁺ or [M-H]⁻).

Exact Mass 239.079373 Da Based on ¹²C, ¹H, ¹⁴N, ¹⁶O.

Melting Point 165 – 167 °C Crystalline solid range [1].[1]

Predicted LogP 2.8 – 3.1

Indicates moderate

lipophilicity; suitable for

CNS/membrane penetration.

pKa (Acid) ~3.4

Carboxylic acid proton;

modulated by the ortho-nitro

group.

Appearance White to light yellow Crystalline powder.[2]

Solubility
Soluble in DMF, DMSO,

Ethanol

Sparingly soluble in water

(<0.5 mg/mL).

Synthesis & Production Logic
Retrosynthetic Analysis
The most robust synthesis route avoids the non-selective nitration of 4-butoxybenzoic acid.

Instead, it employs a Nucleophilic Aromatic Substitution (SₙAr) strategy. The electron-

withdrawing nitro group at the meta position (relative to the acid) and ortho position (relative to

the leaving group) activates the ring for nucleophilic attack.
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Precursors: 4-Chloro-3-nitrobenzoic acid + Potassium n-butoxide (or n-Butanol/KOH).

Protocol: SₙAr Displacement
Objective: Synthesis of 4-Butoxy-3-nitrobenzoic acid from 4-Chloro-3-nitrobenzoic acid.

Reagent Preparation:

Dissolve 1.0 eq of 4-Chloro-3-nitrobenzoic acid in Dimethylformamide (DMF). DMF is

chosen for its high dielectric constant, stabilizing the transition state.

Prepare a solution of Potassium n-butoxide (2.2 eq) in n-butanol. Note: Excess base is

required to neutralize the carboxylic acid proton first.

Reaction:

Add the alkoxide solution dropwise to the aryl chloride solution at 0–5 °C to prevent side

reactions.

Heat the mixture to 80–100 °C for 4–6 hours. Monitor via TLC (Mobile phase: 5%

Methanol in DCM).

Mechanism: The butoxide anion attacks the C4 carbon, forming a Meisenheimer complex,

followed by the expulsion of the chloride ion.

Workup:

Cool the reaction mixture and pour into ice-cold dilute HCl (pH ~2). The product will

precipitate as the free acid.

Filter the solid and wash with cold water to remove residual DMF and salts.

Purification:

Recrystallize from Ethanol/Water (approx. 80:20) to achieve pharmaceutical-grade purity

(>98%).
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Figure 1: Nucleophilic Aromatic Substitution pathway for the synthesis of 4-Butoxy-3-
nitrobenzoic acid.

Analytical Characterization
Validating the molecular weight and structure is critical, particularly to ensure no trans-

esterification or hydrolysis occurred during synthesis.

Mass Spectrometry (MS)
Ionization Mode: Electrospray Ionization (ESI), Negative Mode (ESI-).

Target Ion: [M-H]⁻

Expected m/z: 238.07

Fragmentation Pattern:

Loss of CO₂ (Decarboxylation): m/z 238 → 194.

Loss of Butyl chain (C₄H₈): m/z 194 → 138 (corresponding to 4-hydroxy-3-nitrobenzoate

anion).

Nuclear Magnetic Resonance (¹H-NMR)
Solvent: DMSO-d₆

Key Signals:

δ 13.0-13.5 ppm (br s, 1H): Carboxylic acid (-COOH).
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δ 8.3 ppm (d, 1H): Aromatic proton at C2 (sandwiched between NO₂ and COOH).

δ 8.1 ppm (dd, 1H): Aromatic proton at C6.

δ 7.4 ppm (d, 1H): Aromatic proton at C5 (ortho to butoxy).

δ 4.2 ppm (t, 2H): O-CH₂- of the butyl chain (diagnostic triplet).

Applications in Drug Discovery
The primary utility of 4-Butoxy-3-nitrobenzoic acid lies in its role as a precursor for 3-amino-

4-butoxybenzoic acid esters.

Logic: Lipophilicity Modulation
In local anesthetic design, potency correlates with lipid solubility. The "Proparacaine Series"

follows a homologous trend:

Propoxy (Proparacaine): Standard clinical use.

Butoxy (Target Analog): Higher LogP -> Potentially longer duration of action due to increased

membrane residence time.

Workflow: Conversion to Active Pharmaceutical
Ingredient (API)

Esterification: The carboxylic acid is esterified (e.g., with 2-diethylaminoethanol) via Thionyl

Chloride activation.[3]

Reduction: The nitro group is selectively reduced to an amine (using H₂/Pd-C or Fe/HCl).

Note: Reduction is typically performed after esterification to avoid self-polymerization of

the amino-acid intermediate.
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Figure 2: Synthetic workflow from 4-Butoxy-3-nitrobenzoic acid to bioactive local anesthetic

analogs.

Safety & Handling
Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

Handling:

Use in a fume hood to avoid inhalation of dust.

Nitro-aromatics can be energetic; avoid heating dry crude material above 150°C.

Storage: Store at room temperature (15-25°C), desiccated.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1278760/docs?utm_src=pdf-body-img#technical-monograph-4-butoxy-3-nitrobenzoic-acid
https://www.benchchem.com/product/b1278760/docs?utm_src=pdf-body#technical-monograph-4-butoxy-3-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


US Patent 3775464A. (1973). Process for preparing 2-dialkylaminoethyl 4-alkoxy-3-

aminobenzoates. United States Patent Office.

PubChem. (n.d.).[4] 3-Butoxy-4-nitrobenzoic acid Compound Summary. National Library of

Medicine. (Note: Isomer reference for property comparison).

ChemBK. (2024). 4-Butoxy-3-nitrobenzoic acid Properties and Safety.

GuideChem. (n.d.). 4-Butoxy-3-nitrobenzoic acid CAS 4906-28-9.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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